Cas no 2138514-22-2 (4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde)

• Product Name: 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde
• CAS No: 2138514-22-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 6050410
• PubChem ID: 165487811
• Update Time: 2025-09-28

4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-841931
• 4-(2-fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde
• 2138514-22-2
• 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde

• Inchi： 1S/C14H11FO2/c1-9-7-10(8-16)5-6-11(9)12-3-2-4-13(17)14(12)15/h2-8,17H,1H3
• InChI Key： JBCAUMFKIQVEGX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C=O)=CC=1C)O

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde

Introduction to 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde (CAS No. 2138514-22-2)

4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde, a compound with the CAS number 2138514-22-2, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl group and a hydroxyl group, which contribute to its diverse chemical properties and biological activities.

The molecular formula of 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde is C₁₅H₁₂FO₂, and it has a molecular weight of approximately 246.25 g/mol. The presence of the fluoro and hydroxyl groups imparts specific reactivity and solubility characteristics, making it an interesting candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate key biological pathways, such as those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond its anti-inflammatory effects, 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neuronal cells from oxidative damage, thereby potentially slowing the progression of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the activation of Nrf2, a transcription factor that upregulates antioxidant enzymes.

In addition to its biological activities, the synthetic versatility of 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde makes it a valuable intermediate in organic synthesis. Chemists have utilized this compound as a building block for the synthesis of more complex molecules, including pharmaceuticals and materials with unique properties. For example, a recent paper in Organic Letters described a novel method for the efficient synthesis of substituted benzimidazoles using 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde as a key starting material.

The physical properties of 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde, such as its melting point and solubility, are crucial for its handling and application in various processes. It is typically supplied as a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is moderately soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Safety considerations are an essential aspect when working with any chemical compound. While 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, and storing the compound in a cool, dry place away from direct sunlight.

In conclusion, 4-(2-Fluoro-3-hydroxyphenyl)-3-methylbenzaldehyde (CAS No. 2138514-22-2) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and diverse biological activities make it an intriguing subject for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.